1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-[(2-methylpropan-2-yl)oxy]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C18H30N2O2.2ClH/c1-18(2,3)22-15-17(21)14-20-11-9-19(10-12-20)13-16-7-5-4-6-8-16;;/h4-8,17,21H,9-15H2,1-3H3;2*1H
• InChI Key: MKHVRMGBRLZQQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCC(CN1CCN(CC1)CC2=CC=CC=C2)O.Cl.Cl
• Molecular Formula: C18H32Cl2N2O2
• Molecular Weight: 379.4 g/mol

Description

1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride, also known as BPP, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPP is a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of various neurological disorders.

Scientific Research Applications

1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for dopamine D3 receptors, which are implicated in various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has been shown to have antipsychotic and anti-addictive effects in animal models, making it a promising candidate for the development of new drugs for these disorders.

Mechanism of Action

1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride acts as a selective antagonist of dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. By blocking these receptors, 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride reduces the activity of dopamine in these pathways, which is thought to contribute to the symptoms of various neurological disorders. 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has also been shown to have some affinity for serotonin and adrenergic receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has been shown to have a number of biochemical and physiological effects. It has been found to reduce the activity of dopamine in the mesolimbic and mesocortical pathways of the brain, which is thought to contribute to its antipsychotic and anti-addictive effects. 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has also been shown to reduce the release of glutamate, which is a neurotransmitter that is implicated in various neurological disorders. Additionally, 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has been found to have some affinity for serotonin and adrenergic receptors, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it has a high affinity for dopamine D3 receptors, which makes it a promising candidate for the development of new drugs for various neurological disorders. Another advantage is that it has been extensively studied in animal models, which provides a wealth of data for researchers to analyze. However, one limitation is that 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has some affinity for other receptors, which may complicate its use in experiments. Additionally, the synthesis of 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride can be challenging, which may limit its availability for research purposes.

Future Directions

There are a number of future directions for research on 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride. One direction is to further investigate its potential therapeutic applications, particularly for the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Another direction is to explore its mechanism of action in more detail, particularly with regard to its affinity for other receptors. Additionally, future research could focus on developing more efficient synthesis methods for 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride, which would increase its availability for research purposes.